Cas no 2228465-61-8 (6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene)

• Product Name: 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene
• CAS No: 2228465-61-8
• MF: C₁₂H₁₆
• MW: 160.255443572998
• CID: 6023993
• PubChem ID: 165615524
• Update Time: 2025-06-10

6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene Chemical and Physical Properties

Names and Identifiers

• EN300-1812071
• 6,6-dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene
• 2228465-61-8
• 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene

• Inchi： 1S/C12H16/c1-4-5-9-6-7-10-8-11(9)12(10,2)3/h1,6,10-11H,5,7-8H2,2-3H3
• InChI Key： NARZOHICXAANIK-UHFFFAOYSA-N
• SMILES： C1(C)(C)C2C(CC#C)=CCC1C2

Computed Properties

• Exact Mass: 160.125200510g/mol
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene

Introduction to 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene (CAS No: 2228465-61-8)

6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene, identified by the chemical formula CAS No: 2228465-61-8, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This bicyclic hydrocarbon features a unique structural framework that combines a cycloheptene core with methyl and propargyl substituents, making it a versatile scaffold for synthetic applications and potential biological investigations.

The molecular structure of 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene consists of a seven-membered ring system with two methyl groups at the 6-position and a propargyl group attached at the 2-position. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The presence of the propargyl group, in particular, offers opportunities for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are widely used in the synthesis of complex organic molecules.

In recent years, there has been growing interest in bicyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The structural motif of bicyclo[3.1.1]heptane has been extensively studied for its role in drug discovery, with modifications at various positions leading to compounds with diverse biological activities. The specific substitution pattern of 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene makes it a promising candidate for further exploration in this context.

One of the most compelling aspects of this compound is its utility as a building block for more complex structures. The cycloheptene core can serve as a rigid platform, while the propargyl group provides a handle for further derivatization. This flexibility has led to its incorporation in several synthetic strategies aimed at constructing polycyclic frameworks, which are often found in bioactive molecules. For instance, researchers have utilized similar scaffolds to develop inhibitors of enzymes involved in metabolic pathways or to create novel heterocyclic compounds with potential therapeutic applications.

Recent advancements in computational chemistry have also highlighted the importance of 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene as a model system for understanding molecular interactions. High-throughput virtual screening techniques have been employed to identify derivatives with enhanced binding affinity to target proteins. These studies have demonstrated that subtle modifications around the bicyclic core can significantly influence biological activity, providing valuable insights into structure-function relationships.

The synthesis of 6,6-Dimethyl-2-(prop-2-yn-1-yl)bicyclo[3.1.1]hept-2-ene itself represents a challenge that has been addressed through innovative methodologies. Traditional approaches involving cyclization reactions and subsequent functional group manipulations have been refined over time to achieve higher yields and selectivity. Modern techniques such as transition metal-catalyzed reactions have further streamlined the process, enabling access to complex derivatives in a more efficient manner.

In the realm of pharmaceutical development, the compound’s unique properties make it an attractive candidate for drug discovery programs. Its ability to undergo diverse chemical transformations allows for the generation of libraries of analogs that can be screened for biological activity. Such libraries are instrumental in identifying lead compounds that can be optimized through structure-based drug design or fragment-based approaches.

The role of CAS No: 2228465-61-8 in material science is also noteworthy. While primarily studied for its organic chemistry applications, this compound has shown potential in the development of advanced materials due to its rigid bicyclic structure and functionalizable side chains. Researchers have explored its use in creating polymers with tailored properties or in designing supramolecular assemblies that could find applications in nanotechnology.

Future research directions may focus on expanding the chemical space accessible through derivatives of 6,6-Dimethyl-2-(proparglycine)-bicyclo[3.1.] heptane (the long-tail keyword). By incorporating additional functional groups or exploring different substitution patterns, scientists could uncover novel properties or applications that are not yet apparent from current studies.

In conclusion,CAS No: 2228465_61_8 represents an intriguing molecule with broad utility across multiple scientific disciplines._ Its structural features_ _and reactivity profile make it_ _a valuable asset_ _for synthetic chemists_ _and researchers_ _in pharmaceuticals._ As our understanding_ _of molecular interactions_ _continues to evolve,_ _compounds like this one will play an increasingly important role_ _in driving innovation_ _and discovery._